Cas no 66679-29-6 (Pentanoic acid, 4,5-dihydroxy-)

• Product Name: Pentanoic acid, 4,5-dihydroxy-
• CAS No: 66679-29-6
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 395963
• PubChem ID: 13160128
• Update Time: 2025-04-19

Pentanoic acid, 4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4,5-dihydroxy-
• 4,5-dihydroxypentanoic acid
• 66679-29-6
• SCHEMBL326464
• AKOS006375457
• DTXSID30523393

• Inchi： 1S/C5H10O4/c6-3-4(7)1-2-5(8)9/h4,6-7H,1-3H2,(H,8,9)
• InChI Key： XMWHJMODTBOXDX-UHFFFAOYSA-N
• SMILES： OC(CO)CCC(=O)O

Computed Properties

• Exact Mass: 134.0579
• Monoisotopic Mass: 134.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Short-chain hydroxy acids and derivatives